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Compound of Interest

Compound Name: Adipic acid-13C2

Cat. No.: B160230

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides essential, immediate safety and logistical
information for Adipic acid-13C2, including operational and disposal plans. Adipic acid-13C2
Is a stable, isotopically labeled version of adipic acid and shares its chemical properties;
therefore, the following guidance is based on the safety data for adipic acid.

Personal Protective Equipment (PPE) and
Engineering Controls

To minimize exposure and ensure safety, a combination of personal protective equipment and
engineering controls is essential.

Engineering Controls:

e Ventilation: Use in a well-ventilated area. A system of local and/or general exhaust is
recommended to keep employee exposures as low as possible.[1]

Personal Protective Equipment:

o Eye/Face Protection: Wear safety glasses with side shields or chemical safety goggles.[1][2]

[3]

e Skin Protection:
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o Hand Protection: Impermeable protective gloves are recommended.[1][2] Handle with
gloves, which must be inspected prior to use.[4]

o Body Protection: Wear protective clothing, such as a lab coat or apron, to prevent skin
contact.[1][2] In case of potential for significant exposure, a complete suit protecting
against chemicals may be necessary.[4]

o Respiratory Protection: In case of inadequate ventilation or when dust is generated, wear a
NIOSH-approved air-purifying particulate respirator with N-95 filters.[5]

Quantitative Data Summary

The following table summarizes key quantitative data for adipic acid.

Property Value

Molecular Formula C6H1004

Molecular Weight 146.14 g/mol

Melting Point 152-153 °CJ[3]

Boiling Point 337 °CJ[3]

Flash Point 196 °C (closed cup)[5]

Autoignition Temp. >400 °CJ[1]

Solubility in Water Soluble[5]

Vapor Pressure 10 Pa (@ 18.5 °C)[1]

ACGIH TLV 5 mg/m3 (averaged over an 8-hour workshift)[6]

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of Adipic acid-13C2 and
ensuring a safe laboratory environment.

Handling:
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e Avoid contact with skin and eyes.[7]

« Avoid formation of dust and aerosols.[4] Use a vacuum or a wet method to reduce dust
during clean-up; do not dry sweep.[6]

¢ Provide adequate precautions against static electricity, such as electrical grounding and
bonding.[1]

e Wash hands thoroughly after handling.[1][8]

Storage:

o Store in a cool, dry, well-ventilated place.[3]

o Keep containers tightly closed.

» Store away from incompatible materials such as oxidizing agents and alkalis.[1]
Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate and appropriate action is crucial.
Spill and Leak Procedures:

« [solate the spill area.[2]

o Eliminate all ignition sources.[1]

o Wear appropriate personal protective equipment.[1]

o For small spills, sweep or vacuum up the material, avoiding dust generation, and place it in a
sealed container for disposal.[1] Use non-sparking tools.[1]

 After cleaning, flush the area with water.[1]
First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.[4]
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o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[4]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[4]
Disposal Plan

All waste materials must be handled in accordance with local, state, and federal regulations.[7]
o Contact a licensed professional waste disposal service to dispose of this material.[9]

e Dispose of contaminated packaging as unused product.[9]

¢ Do not allow the chemical to enter drains.[4]

Experimental Workflow

The following diagram outlines the standard workflow for handling Adipic acid-13C2 in a
laboratory setting.
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Figure 1: Safe Handling Workflow for Adipic Acid-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Adipic Acid-13C2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160230#personal-protective-equipment-for-handling-
adipic-acid-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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